Cas no 39205-87-3 (3-Nitro-1H-pyrazole-4-carbonitrile)

• Product Name: 3-Nitro-1H-pyrazole-4-carbonitrile
• CAS No: 39205-87-3
• MF: C₄H₂N₄O₂
• MW: 138.084279537201
• MDL: MFCD00195039
• CID: 293140
• PubChem ID: 1279588
• Update Time: 2025-04-19

3-Nitro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile,3-nitro-
• 1H-Pyrazole-4-carbonitrile,3-nitro-(9CI)
• 5-nitro-1H-pyrazole-4-carbonitrile
• BHWGVDFLAUBWLA-UHFFFAOYSA-N
• 1H-Pyrazole-4-carbonitrile, 3-nitro-
• 3-nitropyrazole-4-carbonitrile
• ZERO/003010
• 3-nitro-4-cyanopyrazole
• 3-nitro-4-pyrazolecarbonitrile
• 3-Nitro-1H-pyrazol-4-yl cyanide
• SBB012687
• STK672942
• FCH920642
• OR13556
• A
• AKOS015919244
• J-512957
• AKOS003278132
• PS-3665
• CS-0044034
• A23254
• C4H2N4O2
• FT-0645642
• 39205-87-3
• SCHEMBL11487530
• EN300-232636
• DTXSID20361600
• DS-0396
• MFCD00195039
• DB-069780
• DTXCID90312649
• SY104318

• MDL： MFCD00195039
• Inchi： 1S/C4H2N4O2/c5-1-3-2-6-7-4(3)8(9)10/h2H,(H,6,7)
• InChI Key： BHWGVDFLAUBWLA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=NN1)=O

Computed Properties

• Exact Mass: 138.01800
• Monoisotopic Mass: 138.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3
• XLogP3: 0.1

Experimental Properties

• Color/Form: No data available
• Density: 1.63
• Melting Point: No data available
• Boiling Point: 468.3 °C at 760 mmHg
• Flash Point: 237 °C
• PSA: 98.29000
• LogP: 0.71278
• Vapor Pressure: No data available

3-Nitro-1H-pyrazole-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides